Cas no 79404-34-5 ((E)-2-Methyl-2-butenoic acid [(2aS,12R)-4,5,7aα,9,10,10aβ,11,11aβ-octahydro-12-hydroxy-10-methylene-2,9-dioxo-3H-2a,6-methano-2H-oxete[2',3':4,5]cyclodeca[1,2-b]furan-11α-yl] ester)
79404-34-5 structure
Product Name:(E)-2-Methyl-2-butenoic acid [(2aS,12R)-4,5,7aα,9,10,10aβ,11,11aβ-octahydro-12-hydroxy-10-methylene-2,9-dioxo-3H-2a,6-methano-2H-oxete[2',3':4,5]cyclodeca[1,2-b]furan-11α-yl] ester
CAS No:79404-34-5
MF:C20H22O7
MW:374.384486675262
CID:1797200
Update Time:2024-03-01
(E)-2-Methyl-2-butenoic acid [(2aS,12R)-4,5,7aα,9,10,10aβ,11,11aβ-octahydro-12-hydroxy-10-methylene-2,9-dioxo-3H-2a,6-methano-2H-oxete[2',3':4,5]cyclodeca[1,2-b]furan-11α-yl] ester Chemical and Physical Properties
Names and Identifiers
-
- (E)-2-Methyl-2-butenoic acid [(2aS,12R)-4,5,7aα,9,10,10aβ,11,11aβ-octahydro-12-hydroxy-10-methylene-2,9-dioxo-3H-2a,6-methano-2H-oxete[2',3':4,5]cyclodeca[1,2-b]furan-11α-yl] ester
-
- Inchi: 1S/C20H22O7/c1-4-9(2)17(22)26-14-13-10(3)18(23)25-12(13)8-11-6-5-7-20(15(11)21)16(14)27-19(20)24/h4,8,12-16,21H,3,5-7H2,1-2H3
- InChI Key: LFAJCPGSXMKITG-UHFFFAOYSA-N
- SMILES: CC=C(C(OC1C2C(OC(C2=C)=O)C=C2C(C3(C1OC3=O)CCC2)O)=O)C
Computed Properties
- Exact Mass: 374.137
- Monoisotopic Mass: 374.137
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 27
- Rotatable Bond Count: 3
- Complexity: 807
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 99.1A^2
- XLogP3: 0.89
(E)-2-Methyl-2-butenoic acid [(2aS,12R)-4,5,7aα,9,10,10aβ,11,11aβ-octahydro-12-hydroxy-10-methylene-2,9-dioxo-3H-2a,6-methano-2H-oxete[2',3':4,5]cyclodeca[1,2-b]furan-11α-yl] ester Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
79404-34-5 ((E)-2-Methyl-2-butenoic acid [(2aS,12R)-4,5,7aα,9,10,10aβ,11,11aβ-octahydro-12-hydroxy-10-methylene-2,9-dioxo-3H-2a,6-methano-2H-oxete[2',3':4,5]cyclodeca[1,2-b]furan-11α-yl] ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent